Cas no 77981-87-4 ((3R)-3-hydroxy-4-methylpentanoic acid)

(3R)-3-hydroxy-4-methylpentanoic acid structure
77981-87-4 structure
Product Name:(3R)-3-hydroxy-4-methylpentanoic acid
CAS No:77981-87-4
MF:C6H12O3
MW:132.157682418823
CID:1789996
PubChem ID:10396884
Update Time:2025-04-21

(3R)-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-hydroxy-4-methyl-, (R)-
    • (3R)-3-hydroxy-4-methylpentanoic acid
    • (3R)-3-Hydroxy-4-methylpentanoicacid
    • 77981-87-4
    • AKOS006377431
    • SCHEMBL1495363
    • DTXSID80439157
    • (R)-3-hydroxy-4-methylpentanoic acid
    • EN300-151751
    • BOAHYOWLXYZJSN-RXMQYKEDSA-N
    • Inchi: 1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m1/s1
    • InChI Key: BOAHYOWLXYZJSN-RXMQYKEDSA-N
    • SMILES: O[C@H](CC(=O)O)C(C)C

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

(3R)-3-hydroxy-4-methylpentanoic acid Pricemore >>

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(3R)-3-hydroxy-4-methylpentanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  reflux
Reference
2-Hydroxy-1,2,2-triphenylethyl acetate
Braun, Manfred, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 2

Reaction Conditions
1.1 Catalysts: Potassium hydroxide Solvents: Methanol ;  reflux
Reference
2-Hydroxy-1,2,2-triphenylethyl Acetate
Braun, Manfred, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

(3R)-3-hydroxy-4-methylpentanoic acid Preparation Products

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